8-[2-(4-fluorophenoxy)ethyl]-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid

• IUPAC Name: 8-[2-(4-fluorophenoxy)ethyl]-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C18H23FN2O4/c1-20-16(22)12-15(17(23)24)18(20)6-8-21(9-7-18)10-11-25-14-4-2-13(19)3-5-14/h2-5,15H,6-12H2,1H3,(H,23,24)
• InChI Key: ZTKOREAERWYOMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(C12CCN(CC2)CCOC3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C18H23FN2O4
• Molecular Weight: 350.4 g/mol

Description

The compound “8-[2-(4-fluorophenoxy)ethyl]-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid” is a novel derivative synthesized for pharmacological activity. It is part of a series of compounds evaluated for their possible anticonvulsant activity.

Scientific Research Applications

Supramolecular Arrangements

Research on cyclohexane-5-spirohydantoin derivatives, closely related to the compound , has revealed significant insights into their supramolecular arrangements. These studies show how substituents on the cyclohexane ring influence crystal structures, highlighting the absence of solvent molecules in crystals and the retention of specific hydrogen bond ring structures. This research is foundational for understanding how similar compounds might be used in material science or crystal engineering applications (Graus et al., 2010).

Anticonvulsant Activity

A study on novel 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives, which share a structural motif with the compound , has shown promising results in anticonvulsant activity. These compounds were evaluated through the maximal electroshock seizure (MES) test, showing significant protective effects against seizures. This suggests potential therapeutic applications in epilepsy treatment or related neurological disorders (Madaiah et al., 2012).

Antihypertensive Activity

Compounds structurally similar to the query, specifically 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, have been screened as antihypertensive agents. This research shows the potential of such compounds in modulating blood pressure, possibly through interactions with adrenergic receptors. This opens avenues for developing new antihypertensive medications or exploring cardiovascular disease treatments (Caroon et al., 1981).

Synthesis and Structural Analysis

Studies on the synthesis and structural analysis of related compounds, such as diethyl 2-oxo-1-oxaspiro[4,5]decane-3,4-dicarboxylate, provide valuable insights into the chemical properties and reactivity of these molecules. Understanding the synthesis pathways and structural characteristics of these compounds is crucial for their application in medicinal chemistry or organic synthesis (Kuroyan et al., 1991).

Future Directions

The compound is part of a series that was synthesized for the purpose of better understanding their structure–activity relationship for anticonvulsant activity. This suggests that future research may continue to explore this and related compounds for their potential use in treating conditions like epilepsy.